Cas no 68364-50-1 (5-Pyrimidinecarbonitrile, 2-amino-4-(methylthio)-6-(2-thienyl)-)

• Product Name: 5-Pyrimidinecarbonitrile, 2-amino-4-(methylthio)-6-(2-thienyl)-
• CAS No: 68364-50-1
• MF: C₁₀H₈N₄S₂
• MW: 248.327318191528
• MDL: MFCD01814511
• CID: 4143325
• PubChem ID: 2819127
• Update Time: 2025-05-25

5-Pyrimidinecarbonitrile, 2-amino-4-(methylthio)-6-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonitrile, 2-amino-4-(methylthio)-6-(2-thienyl)-
• 2-AMINO-4-(METHYLSULFANYL)-6-(2-THIENYL)-5-PYRIMIDINECARBONITRILE
• 2-amino-4-(methylsulfanyl)-6-(thiophen-2-yl)pyrimidine-5-carbonitrile
• CHEMBL1429067
• 68364-50-1
• SCHEMBL6440764
• ZOPLPOZQZUWQFF-UHFFFAOYSA-N
• 2-amino-4-(methylthio)-6-(2-thienyl)pyrimidine-5-carbonitrile
• 2-Amino-4-(methylthio)-6-(2-thienyl)-pyrimidine-5-carbonitrile
• HMS1665E17
• 6M-548S
• BDBM78127
• 2-amino-4-methylsulfanyl-6-thiophen-2-ylpyrimidine-5-carbonitrile
• HMS2307E15
• SMR000179340
• SR-01000641637-1
• CCG-52398
• cid_2819127
• AKOS015993195
• 2-amino-4-(methylthio)-6-thiophen-2-yl-5-pyrimidinecarbonitrile
• 2-azanyl-4-methylsulfanyl-6-thiophen-2-yl-pyrimidine-5-carbonitrile
• MLS000326840
• MFCD01814511

• MDL： MFCD01814511
• Inchi： 1S/C10H8N4S2/c1-15-9-6(5-11)8(13-10(12)14-9)7-3-2-4-16-7/h2-4H,1H3,(H2,12,13,14)
• InChI Key： ZOPLPOZQZUWQFF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(C#N)=C(N=C(N)N=1)SC

Computed Properties

• Exact Mass: 248.01903862Da
• Monoisotopic Mass: 248.01903862Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 129Ų

Additional information on 5-Pyrimidinecarbonitrile, 2-amino-4-(methylthio)-6-(2-thienyl)-

Recent Advances in the Study of 5-Pyrimidinecarbonitrile, 2-amino-4-(methylthio)-6-(2-thienyl)- (CAS: 68364-50-1)

The compound 5-Pyrimidinecarbonitrile, 2-amino-4-(methylthio)-6-(2-thienyl)- (CAS: 68364-50-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its pyrimidine core and thienyl substituent, has been the subject of several studies aimed at elucidating its biological activities and pharmacological properties. The unique structural features of this molecule make it a promising candidate for drug development, particularly in the areas of oncology and infectious diseases.

Recent research has focused on the synthesis and optimization of 5-Pyrimidinecarbonitrile derivatives to enhance their bioactivity and selectivity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications at the 4-(methylthio) and 6-(2-thienyl) positions significantly influence the compound's binding affinity to target proteins. Molecular docking simulations revealed that these derivatives exhibit strong interactions with key enzymes involved in cell proliferation, suggesting their potential as kinase inhibitors.

In addition to its anticancer properties, 5-Pyrimidinecarbonitrile, 2-amino-4-(methylthio)-6-(2-thienyl)- has shown promising antimicrobial activity. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits potent inhibitory effects against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses.

Pharmacokinetic studies have also been conducted to evaluate the drug-likeness of this compound. Research published in European Journal of Pharmaceutical Sciences (2023) indicated that 5-Pyrimidinecarbonitrile derivatives possess favorable absorption and distribution profiles, with moderate plasma protein binding and good metabolic stability. These findings underscore the potential of this compound class for further preclinical development.

Despite these advances, challenges remain in optimizing the therapeutic index of 5-Pyrimidinecarbonitrile derivatives. Current efforts are focused on improving their solubility and reducing potential off-target effects. Collaborative research between academic institutions and pharmaceutical companies is underway to develop more potent and selective analogs, with several candidates expected to enter clinical trials in the coming years.

In conclusion, 5-Pyrimidinecarbonitrile, 2-amino-4-(methylthio)-6-(2-thienyl)- (CAS: 68364-50-1) represents a versatile scaffold for drug discovery, with demonstrated activities against multiple disease targets. Continued research into its structure-activity relationships and mechanism of action will likely yield important insights for the development of novel therapeutic agents in the fields of oncology and anti-infective therapy.